Cas no 2680866-42-4 (2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid)

• Product Name: 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid
• CAS No: 2680866-42-4
• MF: C₁₀H₉ClN₂O₄
• MW: 256.642461538315
• CID: 5654129
• PubChem ID: 165916812
• Update Time: 2025-10-16

2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280131
• 2-chloro-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-4-carboxylic acid
• 2680866-42-4
• 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid

• Inchi： 1S/C10H9ClN2O4/c1-2-5-17-10(16)13-7-6(9(14)15)3-4-12-8(7)11/h2-4H,1,5H2,(H,13,16)(H,14,15)
• InChI Key： AADSOIDMGAUESU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C=CN=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 256.0250845g/mol
• Monoisotopic Mass: 256.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid

Introduction to 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid (CAS No. 2680866-42-4)

2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid, identified by the CAS number 2680866-42-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its pyridine core, which is functionalized with multiple reactive groups, making it a versatile intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid features a chloro substituent at the 2-position of the pyridine ring, a propenyl ether moiety at the 3-position, and an amino group carbonylated at the same position. Additionally, a carboxylic acid group is present at the 4-position. This unique arrangement of functional groups imparts distinct reactivity and makes the compound a valuable building block for further chemical modifications.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in drug discovery and development. The pyridine scaffold is particularly prominent in this regard due to its prevalence in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The presence of both electrophilic and nucleophilic centers in 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid allows for diverse synthetic pathways, enabling chemists to tailor its structure for specific biological targets.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of peptidomimetics and other protease inhibitors. The carbonylated amino group can be readily converted into amides or esters, which are key structural elements in many pharmacophores. Furthermore, the propenyl ether functionality provides a handle for further derivatization via cross-coupling reactions, such as Suzuki or Heck couplings, allowing for the introduction of aryl or vinyl groups with high precision.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating pyridine derivatives into drug candidates due to their favorable pharmacokinetic properties and ability to interact with biological targets with high affinity. For instance, studies have demonstrated that pyridine-based compounds can modulate enzyme activity and receptor binding through various mechanisms. The structural features of 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid make it an ideal candidate for such applications.

The chloro substituent at the 2-position of the pyridine ring serves as a versatile handle for further functionalization. It can be displaced by nucleophiles under mild conditions, allowing for the introduction of diverse substituents such as amines, thiols, or boronic acids. This reactivity is particularly useful in constructing complex molecular architectures through sequential transformations.

The propenyl ether moiety at the 3-position adds another layer of synthetic flexibility. This group can undergo oxidation to form an aldehyde or ketone, or it can be reduced to an alcohol. Additionally, it can participate in electrophilic additions or polymerization reactions, providing multiple pathways for structural diversification.

The amino group carbonylated at the 3-position is another key feature that enhances the synthetic utility of this compound. The carbamate functionality can be hydrolyzed to an amide or converted into other nitrogen-containing heterocycles through cyclization reactions. These transformations are crucial in generating biologically relevant molecules with specific pharmacological profiles.

The carboxylic acid group at the 4-position offers yet another reactive site for further derivatization. It can be esterified to improve solubility or incorporated into larger molecular frameworks through amide bond formation. This versatility makes 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid a valuable asset in synthetic organic chemistry.

In conclusion, 2-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid (CAS No. 2680866-42-4) is a multifunctional compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an excellent intermediate for constructing complex biologically active molecules. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in discovering new therapeutic agents.